Cas no 2172492-10-1 (3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid
• CAS No: 2172492-10-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6023764
• PubChem ID: 165582815
• Update Time: 2025-07-15

3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid
• 2172492-10-1
• EN300-1561942
• 3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]azetidine-3-carboxylic acid

• Inchi： 1S/C27H30N2O5/c1-2-27(25(31)32)15-29(16-27)24(30)17-11-12-18(13-17)28-26(33)34-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,2,11-16H2,1H3,(H,28,33)(H,31,32)
• InChI Key： MUCUBNYFNXFGJY-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)(CC)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid

Comprehensive Analysis of 3-Ethyl-1-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic Acid (CAS No. 2172492-10-1)

The compound 3-Ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid (CAS No. 2172492-10-1) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a cyclopentane core and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and peptide-based therapeutics.

One of the key features of CAS No. 2172492-10-1 is its Fmoc-protected amino group, which is widely used in solid-phase peptide synthesis (SPPS). This protection strategy is critical for preventing unwanted side reactions during the synthesis of complex peptides. The compound’s azetidine-3-carboxylic acid moiety further enhances its utility, as azetidine derivatives are known for their conformational rigidity and bioavailability, making them attractive for medicinal chemistry applications.

In recent years, the demand for custom peptide synthesis and high-purity intermediates has surged, driven by advancements in biotechnology and personalized medicine. 3-Ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid aligns perfectly with these trends, as it enables the efficient production of peptide-based drugs targeting conditions such as metabolic disorders, inflammatory diseases, and cancer. Its compatibility with automated peptide synthesizers also makes it a preferred choice for high-throughput screening.

From a structural perspective, the compound’s cyclopentanecarbonyl backbone contributes to its stability and solubility, which are critical for in vivo applications. Additionally, the ethyl substituent at the 3-position introduces steric effects that can influence the compound’s binding affinity to biological targets. These attributes have sparked interest in its potential use as a scaffold for drug design, particularly in the development of GPCR modulators and enzyme inhibitors.

The synthesis of CAS No. 2172492-10-1 involves multi-step organic reactions, including amide coupling and Fmoc protection. Researchers often optimize these processes to achieve high yields and purity, as impurities can affect downstream applications. The compound’s analytical characterization typically employs techniques such as HPLC, mass spectrometry, and NMR spectroscopy, ensuring compliance with pharmaceutical standards.

As the scientific community continues to explore peptide therapeutics, 3-Ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid is poised to play a pivotal role. Its versatility and compatibility with modern drug discovery platforms make it a valuable asset for researchers aiming to address unmet medical needs. Future studies may focus on its structure-activity relationships (SAR) and toxicological profile, further expanding its applications in biomedical research.